Cas no 1337881-29-4 (7-Aminoquinoline-3-carboxylic acid)

• Product Name: 7-Aminoquinoline-3-carboxylic acid
• CAS No: 1337881-29-4
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD22380334
• CID: 2770849
• Update Time: 2025-07-25

7-Aminoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-aminoquinoline-3-carboxylic acid
• Not Known
• 7-Aminoquinoline-3-carboxylicacid
• AMY26381
• SB68524
• 7-Aminoquinoline-3-carboxylic acid

• MDL： MFCD22380334
• Inchi： 1S/C10H8N2O2/c11-8-2-1-6-3-7(10(13)14)5-12-9(6)4-8/h1-5H,11H2,(H,13,14)
• InChI Key： NDKSDABMEKCABD-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C2C=C(C=CC2=C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• XLogP3: 1
• Topological Polar Surface Area: 76.2

Additional information on 7-Aminoquinoline-3-carboxylic acid

Comprehensive Overview of 7-Aminoquinoline-3-carboxylic acid (CAS No. 1337881-29-4): Properties, Applications, and Industry Insights

7-Aminoquinoline-3-carboxylic acid (CAS No. 1337881-29-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. This quinoline derivative is characterized by the presence of both an amino group and a carboxylic acid functional group, which make it a valuable intermediate in the synthesis of more complex molecules. Researchers and industry professionals often search for terms like "7-Aminoquinoline-3-carboxylic acid synthesis", "CAS 1337881-29-4 uses", and "quinoline-based building blocks", reflecting its relevance in modern chemistry.

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From a synthetic perspective, 7-Aminoquinoline-3-carboxylic acid is often synthesized via multi-step organic reactions, including Pd-catalyzed cross-coupling or reductive amination. These methods are frequently explored in academic and industrial labs, as evidenced by queries like "optimized synthesis of CAS 1337881-29-4" and "quinoline-3-carboxylic acid derivatives". The compound's purity and stability are critical for downstream applications, driving interest in analytical methods for quinoline compounds and quality control protocols.

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